2-[(1,2-Dimethyl-4-nitroimidazol-5-yl)amino]acetic acid

• IUPAC Name: 2-[(2,3-dimethyl-5-nitroimidazol-4-yl)amino]acetic acid
• InChI: InChI=1S/C7H10N4O4/c1-4-9-7(11(14)15)6(10(4)2)8-3-5(12)13/h8H,3H2,1-2H3,(H,12,13)
• InChI Key: KJTKPBACDDFPHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(N1C)NCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C7H10N4O4
• Molecular Weight: 214.18 g/mol
• CAS No.: 250275-37-7

Description

Synthesis Analysis

The synthesis of 2-[(1,2-Dimethyl-4-nitroimidazol-5-yl)amino]acetic acid involves the nitration of imidazole. Specifically, imidazole reacts with a mixture of nitric acid and sulfuric acid to yield 5-nitroimidazole .

Molecular Structure Analysis

The molecular structure of this compound consists of an imidazole ring with a nitro group substituent. The position of the nitro group on the ring is crucial for its biological activity .

Chemical Reactions Analysis

The compound’s chemical reactions are diverse, including redox processes and interactions with other functional groups. It is essential to consider its tautomeric forms and their interconversion. Notably, this compound is part of the class of antibiotics known as nitroimidazoles .

Mechanism of Action

Nitroimidazole antibiotics, including metronidazole (a common example), exhibit their antimicrobial effects by reductive activation in hypoxic cells. They then undergo redox recycling or decompose to toxic products, effectively combating anaerobic bacterial and parasitic infections .

Safety and Hazards

• Precautionary Measures : Follow safety precautions, avoid ingestion, and handle with care .